Cas no 1807144-08-6 (4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride)
4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride
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- Inchi: 1S/C6H3BrClFO3S/c7-3-1-4(9)6(5(10)2-3)13(8,11)12/h1-2,10H
- InChI Key: GWLGHSDCPXMZBN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)O)S(=O)(=O)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 278
- XLogP3: 2.9
- Topological Polar Surface Area: 62.8
4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016876-250mg |
4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride |
1807144-08-6 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013016876-500mg |
4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride |
1807144-08-6 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013016876-1g |
4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride |
1807144-08-6 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride
Recent Advances in the Application of 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride (CAS: 1807144-08-6) in Chemical Biology and Pharmaceutical Research
The compound 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride (CAS: 1807144-08-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, fluorescent probes, and drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents and diagnostic tools, making it a focal point of contemporary research.
One of the key areas of interest is the compound's utility in the synthesis of sulfonamide-based inhibitors. Sulfonamides are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers have successfully employed 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride as a building block to create sulfonamide derivatives that target specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in developing inhibitors for carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer.
In addition to its role in drug development, 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride has been utilized in the design of fluorescent probes for biological imaging. The presence of both bromo and fluoro substituents in its structure allows for selective modifications, enabling the creation of probes with high specificity and sensitivity. A recent publication in Analytical Chemistry showcased the use of this compound in developing a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.
Furthermore, advancements in synthetic methodologies have enhanced the accessibility and scalability of 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride. A 2024 study in Organic Process Research & Development reported an optimized, high-yield synthesis route that minimizes hazardous byproducts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This development is particularly significant for large-scale production, ensuring a stable supply for ongoing and future research endeavors.
Despite its promising applications, challenges remain in the handling and storage of 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride due to its reactive nature. Researchers have emphasized the importance of proper safety protocols and stabilization techniques to prevent degradation and ensure consistent performance in experimental settings. Ongoing studies are exploring novel stabilization strategies, including the use of protective groups and advanced formulation techniques.
In conclusion, 4-Bromo-2-fluoro-6-hydroxybenzenesulfonyl chloride (CAS: 1807144-08-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug development to diagnostic imaging, underscore its importance in advancing scientific knowledge and therapeutic innovation. Future research is expected to further elucidate its potential, particularly in the context of personalized medicine and targeted therapies.
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